Cas no 57704-16-2 (1'-Hydroxybufuralol)

• Product Name: 1'-Hydroxybufuralol
• CAS No: 57704-16-2
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 57179
• PubChem ID: 162836
• Update Time: 2025-05-24

1'-Hydroxybufuralol Chemical and Physical Properties

Names and Identifiers

• 1'-Hydroxybufuralol
• 2-(tert-Butylamino)-1-[7-(1-hydroxyethyl)-1-benzofuran-2-yl]ethanol
• 1’-Hydroxy Bufuralol (Mixture of Diastereomers)
• 1’-HYDROXYBUFURALOL
• 1'-Hydroxy Bufuralol (Mixture of DiastereoMers)
• 4-amino-5-(methoxycarbonyl)thiophene-2-carboxylic acid
• { "\"0\"": "2-(tert-Butylamino)-1-[7-(1-hydroxyethyl)-1-benzofuran-2-yl]ethanol" }
• 1'-Hydroxy bufuralol
• 2,7-Benzofurandimethanol, alpha2-(((1,1-dimethylethyl)amino)methyl)-alpha7-methyl-
• Ro 03-7410
• PD060484
• Ro 037410
• alpha2-[[(1,1-Dimethylethyl)amino]methyl]-alpha7-methyl-2,7-benzofurandimethanol
• CS-0083322
• 5,6-Dimethoxyindane-1,3-dione
• AKOS030255334
• HY-122277
• 57704-16-2
• FT-0669435
• 2-(tert-butylamino)-1-(7-(1-hydroxyethyl)benzofuran-2-yl)ethan-1-ol
• NCGC00165923-01
• 1&prime-Hydroxybufuralol
• CHEMBL1183450
• G13299

• Inchi： 1S/C16H23NO3/c1-10(18)12-7-5-6-11-8-14(20-15(11)12)13(19)9-17-16(2,3)4/h5-8,10,13,17-19H,9H2,1-4H3
• InChI Key： GTYMTYBCXVOBBB-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(CNC(C)(C)C)O)C(C)O

Computed Properties

• Exact Mass: 277.16800
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 41-49°C
• Boiling Point: 433.0±40.0 °C at 760 mmHg
• Flash Point: 215.7±27.3 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 65.63000
• LogP: 3.29850
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1'-Hydroxybufuralol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1'-Hydroxybufuralol

Comprehensive Overview of 1'-Hydroxybufuralol (CAS No. 57704-16-2): Properties, Applications, and Research Insights

1'-Hydroxybufuralol (CAS No. 57704-16-2) is a biologically active metabolite derived from bufuralol, a compound widely studied in pharmacology and biochemistry. This metabolite plays a critical role in understanding drug metabolism, particularly in cytochrome P450 enzyme studies. Researchers and pharmaceutical professionals frequently explore 1'-Hydroxybufuralol for its applications in drug interaction studies, enzyme kinetics, and metabolic pathway analysis.

The growing interest in precision medicine and personalized drug therapy has elevated the importance of metabolites like 1'-Hydroxybufuralol. With advancements in LC-MS (Liquid Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography), the detection and quantification of this compound have become more accurate, enabling deeper insights into its pharmacokinetic properties. Questions such as "How does 1'-Hydroxybufuralol affect drug metabolism?" or "What are the clinical implications of 1'-Hydroxybufuralol in pharmacogenomics?" are frequently searched in academic and industrial circles.

From a structural perspective, 1'-Hydroxybufuralol features a hydroxyl group at the 1' position, which significantly influences its reactivity and binding affinity. This modification is pivotal in studies focusing on CYP2D6 enzyme activity, a key player in the metabolism of approximately 25% of clinically used drugs. The compound’s role in in vitro and in vivo assays makes it indispensable for drug development and toxicity screening.

In recent years, the demand for reference standards like 1'-Hydroxybufuralol has surged due to stricter regulatory requirements for pharmaceutical quality control. Laboratories prioritize compounds with high purity (>98%) to ensure reproducible results in bioanalytical assays. Additionally, the rise of AI-driven drug discovery has sparked interest in metabolites as potential biomarkers, further highlighting the relevance of 57704-16-2 in modern research.

Environmental and stability studies of 1'-Hydroxybufuralol are also gaining traction. Researchers investigate its degradation patterns under varying pH and temperature conditions, addressing queries like "Is 1'-Hydroxybufuralol stable in long-term storage?" or "What solvents are optimal for its dissolution?". Such data is crucial for ensuring the reliability of experimental outcomes in both academic and industrial settings.

Beyond its scientific applications, 1'-Hydroxybufuralol is a subject of interest in patent literature and intellectual property discussions. Innovations in synthetic routes or novel uses of this metabolite often lead to competitive advantages in the pharmaceutical market. Companies investing in green chemistry also explore eco-friendly synthesis methods for 57704-16-2, aligning with global sustainability goals.

In summary, 1'-Hydroxybufuralol (CAS No. 57704-16-2) remains a cornerstone in pharmacological research and drug development. Its multifaceted role—from enzyme profiling to biomarker discovery—ensures its continued relevance in an era dominated by precision healthcare and advanced analytics. For researchers seeking reliable data, understanding its properties and applications is essential for driving innovation in life sciences.